Cas no 338953-82-5 (4-[(3,4-Dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione)

• Product Name: 4-[(3,4-Dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione
• CAS No: 338953-82-5
• MF: C₁₁H₉Cl₂NO₃S
• MW: 306.165059804916
• CID: 5704991
• PubChem ID: 1478967
• Update Time: 2023-10-15

4-[(3,4-Dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione Chemical and Physical Properties

Names and Identifiers

• 338953-82-5
• MFCD00173266
• 4-(3,4-dichlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• 4-(3,4-Dichlorobenzyl)thiomorpholine-3,5-dione 1-oxide
• 4-(3,4-Dichlorobenzyl)-4-thiazinane-1,3,5-trione
• AKOS005095000
• 4-[(3,4-dichlorophenyl)methyl]-1-oxo-1,4-thiazinane-3,5-dione
• 5H-342S
• 4-[(3,4-dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione
• Oprea1_816458
• 4-(3,4-DICHLOROBENZYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
• 3,5-Thiomorpholinedione, 4-[(3,4-dichlorophenyl)methyl]-, 1-oxide
• 4-[(3,4-Dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione

• Inchi： 1S/C11H9Cl2NO3S/c12-8-2-1-7(3-9(8)13)4-14-10(15)5-18(17)6-11(14)16/h1-3H,4-6H2
• InChI Key： BHAWJOHZTFCGTE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(CS(CC1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 304.9680197g/mol
• Monoisotopic Mass: 304.9680197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 620.9±55.0 °C(Predicted)
• pka: -2.48±0.20(Predicted)